Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

• IUPAC Name: ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C22H26N2O7S2/c1-3-31-22(26)17-4-8-20(9-5-17)33(29,30)24-14-12-16(13-15-24)21(25)23-18-6-10-19(11-7-18)32(2,27)28/h4-11,16H,3,12-15H2,1-2H3,(H,23,25)
• InChI Key: SLMXQJRXEUTOTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C22H26N2O7S2
• Molecular Weight: 494.6 g/mol

Description

Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate, also known as EPPB, is a synthetic compound that has shown promising results in scientific research applications. It belongs to the class of piperidine-based sulfonylbenzoates and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate works by inhibiting the activity of certain enzymes and proteins, such as protein kinase B (AKT) and glycogen synthase kinase 3 (GSK3). These enzymes and proteins are involved in various cellular processes, including cell growth, survival, and metabolism. By inhibiting their activity, this compound can prevent the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. It can induce cell death in cancer cells, reduce inflammation, and modulate the immune response. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has several advantages for use in laboratory experiments. It is a highly specific and potent compound that can be used to study the function of specific enzymes and proteins. It is also relatively stable and has a long shelf life. However, this compound has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several potential future directions for the study of Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate. One area of interest is its potential use in combination with other drugs for the treatment of various diseases. This compound may also have applications in the field of regenerative medicine, as it has been shown to promote the differentiation of stem cells into specific cell types. Further research is needed to fully understand the potential of this compound and its applications in various fields of scientific research.
Conclusion:
This compound is a synthetic compound that has shown promising results in scientific research applications. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions. This compound has several advantages for use in laboratory experiments, but also has some limitations. Further research is needed to fully understand the potential of this compound and its applications in various fields of scientific research.

Synthesis Methods

Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis process is complex and requires specialized equipment and expertise. However, the final product obtained is of high purity and can be used for various scientific research applications.

Scientific Research Applications

Ethyl 4-[4-[(4-methylsulfonylphenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases. This compound has also been studied for its potential use as a tool compound in drug discovery and development.